2-methylbutyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

Specification

• CAS No.: 577787-14-5
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.432
• IUPAC Name: 2-methylbutyl 2-amino-1-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• Standard InChI: InChI=1S/C21H22N4O3/c1-3-13(2)12-28-21(26)17-18-20(24-16-9-5-4-8-15(16)23-18)25(19(17)22)11-14-7-6-10-27-14/h4-10,13H,3,11-12,22H2,1-2H3
• Standard InChI Key: OIXFHAUYMXVGEM-UHFFFAOYSA-N
• SMILES: CCC(C)COC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC4=CC=CO4)N

Introduction

2-Methylbutyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a complex organic compound belonging to the class of pyrroloquinoxaline derivatives. These compounds are known for their diverse biological activities, making them significant in medicinal chemistry. The structure features a pyrroloquinoxaline core, characterized by its fused ring system including both pyrrole and quinoxaline moieties, along with a furan substituent and a carboxylate group.

Structural Features and Biological Significance

The compound's unique structure allows for various interactions with biological systems, making it a subject of interest in medicinal chemistry and pharmacology. The presence of the furan and pyrrole moieties contributes to its classification within organic chemistry as a heterocyclic compound. The specific structural features of this compound are summarized in the following table:

Structural Feature	Description
Pyrroloquinoxaline Core	Fused ring system including pyrrole and quinoxaline moieties
Furan Substituent	Contributes to heterocyclic nature and potential biological activity
Carboxylate Group	Enhances solubility and interaction with biological targets

Synthesis and Chemical Reactions

The synthesis of 2-methylbutyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate typically involves multi-step organic reactions. These reactions often include the formation of the pyrroloquinoxaline framework and subsequent modifications to introduce functional groups such as amino and carboxylate. Key reagents used in these reactions may include dicyclohexylcarbodiimide for coupling reactions, and solvents like dimethyl sulfoxide or dichloromethane to facilitate the reactions.

The compound can undergo various chemical reactions typical for heterocyclic compounds, including oxidation and reduction. For example:

Reaction Type	Reagents	Conditions
Oxidation	Potassium permanganate	Acidic medium
Reduction	Lithium aluminum hydride	Basic medium

Biological Activities and Potential Applications

Pyrroloquinoxaline derivatives are recognized for their ability to interact with various biological targets, including enzymes and receptors. These interactions suggest potential pharmacological properties, such as antifungal, antibacterial, antiviral, and anticancer activities. The mechanism of action likely involves interaction with DNA or proteins, disrupting normal cellular functions and inhibiting cell proliferation.

Comparison with Similar Compounds

Compounds with similar structures to 2-methylbutyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, such as other pyrroloquinoxaline derivatives, exhibit diverse pharmacological effects. For instance, 3-methylbutyl 2-amino-1-[(furan-2-yl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate shares similar structural features but differs slightly in its alkyl chain. A comparison of these compounds highlights the importance of specific substituents in enhancing biological activities.

Compound Name	Structural Features	Biological Activity
2-Methylbutyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate	Pyrroloquinoxaline core, furan substituent, carboxylate group	Potential anticancer, antimicrobial
3-Methylbutyl 2-amino-1-[(furan-2-yl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate	Similar core with different alkyl chain	Diverse pharmacological effects
Furan-2-carboxylic acid	Shares furan ring but lacks quinoxaline core	Antimicrobial